Cas no 64141-89-5 (Benzamide, 2-fluoro-N-(1-methylethyl)-)
64141-89-5 structure
Product Name:Benzamide, 2-fluoro-N-(1-methylethyl)-
CAS No:64141-89-5
MF:C10H12FNO
MW:181.206786155701
CID:1670309
PubChem ID:3468072
Update Time:2025-04-21
Benzamide, 2-fluoro-N-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 2-fluoro-N-(1-methylethyl)-
- 2-fluoro-N-isopropylbenzamide
- doi:10.14272/XPLIUIMHBPMEQW-UHFFFAOYSA-N
- 64141-89-5
- Z31385890
- SCHEMBL3377192
- XPLIUIMHBPMEQW-UHFFFAOYSA-N
- 2-fluoro-N-propan-2-ylbenzamide
- 10.14272/XPLIUIMHBPMEQW-UHFFFAOYSA-N
- N-isopropyl-o-fluorobenzamide
- AKOS002951103
-
- MDL: MFCD00460300
- Inchi: 1S/C10H12FNO/c1-7(2)12-10(13)8-5-3-4-6-9(8)11/h3-7H,1-2H3,(H,12,13)
- InChI Key: XPLIUIMHBPMEQW-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C(NC(C)C)=O
Computed Properties
- Exact Mass: 181.09036
- Monoisotopic Mass: 181.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Benzamide, 2-fluoro-N-(1-methylethyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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